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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information for researchers, scientists,

and drug development professionals on obtaining beamtime and conducting experiments at the

BM30 beamline, also known as FAME (French Absorption spectroscopy beamline in Material

and Environmental sciences), at the European Synchrotron Radiation Facility (ESRF). This

guide covers the beamline's technical specifications, experimental capabilities, detailed

procedural protocols, and the application process for beamtime access.

Introduction to the FAME (BM30) Beamline
The FAME beamline is dedicated to X-ray Absorption Spectroscopy (XAS) and is particularly

well-suited for investigating highly diluted samples.[1] Its primary applications are in the

geochemical and environmental sciences, but it also serves a wide range of other scientific

fields including materials science, biophysics, chemistry, and structural biology.[2] The

beamline is a French Collaborating Research Group (CRG) beamline.[1] After a significant

upgrade, the BM30 beamline is scheduled to reopen to users in September 2025.[1]

Technical Specifications and Capabilities
The FAME beamline offers a versatile platform for a variety of X-ray absorption spectroscopy

techniques. Below is a summary of its key technical specifications and capabilities.

Beamline Characteristics
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Parameter Value

Energy Range 4.8 - 40.0 keV

Beam Size (H x V) 200.0 x 100.0 µm² (Minimum and Maximum)

Source Bending Magnet

Table 1: Key technical specifications of the FAME (BM30) beamline.[2]

Experimental Techniques
The primary experimental techniques available at the FAME beamline are centered around X-

ray Absorption Spectroscopy.
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Technique Acronym Description

X-ray Absorption Spectroscopy XAS

A technique that measures the

X-ray absorption of a material

at energies near and above

the core-level binding energies

of a specific element. It

provides information on the

local geometric and/or

electronic structure.

Extended X-ray Absorption

Fine Structure
EXAFS

A component of XAS that

provides information about the

local atomic structure,

including interatomic

distances, coordination

number, and atomic species of

the neighboring atoms to the

absorbing atom.

X-ray Absorption Near-Edge

Structure
XANES

A component of XAS that is

sensitive to the oxidation state

and coordination geometry of

the absorbing atom.[3]

X-ray Fluorescence XRF

A technique used to determine

the elemental composition of a

sample. It can also be used for

mapping the distribution of

elements.

Table 2: Principal experimental techniques available at FAME (BM30).[2]

Sample Environments and Detectors
A variety of sample environments are available to accommodate a wide range of experimental

conditions.
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Sample Environment Specifications

Liquid Helium Cryostat Temperature range: 5 - 300 K

Large Volume High-Pressure/High-Temperature

Vessel

Pressure range: 0 - 1500 bars; Temperature

range: 20 - 1200°C

Operando Catalysis Reactor Remotely controlled gas system

Table 3: Available sample environments at FAME (BM30).[2]

The beamline is equipped with state-of-the-art detectors for high-sensitivity measurements.

Detector Type Model/Elements Application

Solid State Detector 16-element Ge (Mirion) Fluorescence measurement

Silicon Drift Detectors Vortex Fluorescence measurement

Si Diodes Hamamatsu
Monitoring and transmitted

intensity measurements

Table 4: Detectors available at the FAME (BM30) beamline.[2]

The Beamtime Application Process
Access to the FAME beamline can be obtained through two main routes: the general ESRF

user program and the French CRG beamtime.[1] One-third of the beamtime is available to the

international scientific community through the standard ESRF proposal submission process,

while the remaining two-thirds are allocated to researchers from French institutions.
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ESRF Public Access

French CRG Access

Submit Standard ESRF Proposal via User Portal Proposal Review Panel (PRP) Evaluation Beamtime Allocation

Perform Experiment at BM30

Submit Proposal via SOLEIL User Portal for French CRG Time French Program Committee Review Beamtime Allocation

Researcher
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Pre-Experiment

Data Acquisition

Post-Acquisition

Sample Preparation (Grinding, Pelleting, etc.)

Mount Sample in Beamline

Energy Calibration with Reference Foil

Define Scan Parameters (Energy Range, Step Size)

Configure Detectors (Transmission/Fluorescence)

Acquire XAS Spectrum

Repeat Scans for Averaging

Data Processing and Analysis (e.g., using Larix, FDMNES)

Structural and Electronic Interpretation
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Biological System

XAS Investigation

Metal-based Drug

Binding/
Interaction

Biological Target (e.g., Protein, DNA)

Cellular Effect (e.g., Apoptosis) XAS at BM30

Determine: 
- Coordination Number

- Bond Distances
- Ligand Identity
- Oxidation State

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Accessing Beamtime on BM30 (FAME) at the ESRF: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569682#getting-beamtime-access-on-the-bm30-
at-esrf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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